1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 1-(1-cyclopropylethylamino)-2-methylpropan-2-ol
• InChI: InChI=1S/C9H19NO/c1-7(8-4-5-8)10-6-9(2,3)11/h7-8,10-11H,4-6H2,1-3H3
• InChI Key: HXUUWYVCSOAJGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NCC(C)(C)O

Description

1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol is a tertiary amino alcohol characterized by a cyclopropylethylamine moiety attached to a 2-methylpropan-2-ol backbone. The cyclopropyl group introduces steric constraints and enhanced lipophilicity compared to linear alkyl chains, while the tertiary alcohol (2-methylpropan-2-ol) contributes to reduced hydrogen-bonding capacity compared to primary or secondary alcohols. Its synthesis likely involves alkylation or substitution reactions, as inferred from analogous compounds (e.g., halogenation steps in indazole derivatives ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol involves several steps. One common method includes the reaction of cyclopropyl ethylamine with 2-methylpropan-2-ol under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include the use of advanced catalysts and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form primary or secondary amines.

Substitution: The compound can undergo nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides, amines, and alcohols are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include cyclopropyl ketones, primary and secondary amines, and various substituted derivatives depending on the reagents and conditions used .

Scientific Research Applications

1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is utilized in biochemical assays and as a reagent in various biological studies.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is used in the production of agrochemicals and perfumes due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-[(1-Methylethyl)amino]-3-[2-(2-propenyl)phenoxy]-2-propanol

• Structural Differences: Replaces the cyclopropylethyl group with an isopropylamino group and introduces a phenoxy-propenyl substituent.

1-(5-Bromoindazol-1-yl)-2-methylpropan-2-ol (Compound 6k)

• Structural Differences: Substitutes the cyclopropylethylamino group with a bromoindazole heterocycle.
• Functional Implications: The bromoindazole moiety confers planar aromaticity and hydrogen-bond acceptor sites, enabling DNA intercalation or kinase inhibition, unlike the non-aromatic target compound. The shared 2-methylpropan-2-ol group suggests similar solubility challenges .

1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one

• Structural Differences : Features a ketone group instead of an alcohol and incorporates a 4-chlorophenyl ring.
• The cyclopropyl group here may stabilize the adjacent carbonyl group via conjugation .

1-Cyclopropyl-2-(2-methylphenyl)ethanamine

• Structural Differences : Lacks the alcohol group but shares a cyclopropylethylamine backbone.
• Functional Implications: The absence of the hydroxyl group reduces polarity, increasing blood-brain barrier permeability.

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula (Inferred)	Key Functional Groups	Physicochemical Notes
1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol	C₉H₁₇NO	Cyclopropylethylamine, tertiary alcohol	High lipophilicity (cyclopropyl), low solubility (tertiary alcohol)
1-[(1-Methylethyl)amino]-3-[2-(2-propenyl)phenoxy]-2-propanol	C₁₄H₂₁NO₂	Isopropylamine, phenoxy-propenyl	Moderate lipophilicity, aromatic interactions
1-(5-Bromoindazol-1-yl)-2-methylpropan-2-ol	C₁₀H₁₁BrN₂O	Bromoindazole, tertiary alcohol	Planar aromaticity, poor solubility
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	C₁₁H₁₁ClO	Cyclopropyl, ketone, chlorophenyl	Electrophilic ketone, moderate stability
1-Cyclopropyl-2-(2-methylphenyl)ethanamine	C₁₂H₁₇N	Cyclopropylethylamine, aryl	High BBB permeability, steric bulk

Research Implications and Limitations

• Synthetic Challenges : The cyclopropylethyl group in the target compound may complicate synthesis due to ring strain and reactivity, as seen in halogenation protocols for indazole derivatives .
• Pharmacological Gaps: No direct activity data are available; predictions rely on structural analogs. For example, cyclopropyl groups in related amines enhance metabolic stability , while tertiary alcohols may limit bioavailability.
• Safety Considerations : Similar cyclopropyl-containing compounds require careful handling (e.g., skin protection, respiratory precautions) , suggesting analogous safety protocols for the target compound.